Cas no 132098-23-8 (Calcium 2,4-pentanedionate dihydrate)

• Product Name: Calcium 2,4-pentanedionate dihydrate
• CAS No: 132098-23-8
• MF: C₁₀H₁₈CaO₆
• MW: 274.324323177338
• MDL: MFCD00151667
• CID: 4694394
• Update Time: 2023-08-15

Calcium 2,4-pentanedionate dihydrate Chemical and Physical Properties

Names and Identifiers

• Calcium 2,4-pentanedionate dihydrate
• C10H14CaO4.2H2O
• 5702AF

• MDL： MFCD00151667
• Inchi： 1S/2C5H8O2.Ca.2H2O/c2*1-4(6)3-5(2)7;;;/h2*3,6H,1-2H3;;2*1H2/q;;+2;;/p-2/b2*4-3-;;;
• InChI Key： FTDUGYDPOWCKTD-VGKOASNMSA-L
• SMILES： [Ca+2].[O-]/C(/C)=C\C(C)=O.[O-]/C(/C)=C\C(C)=O.O.O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 239
• Topological Polar Surface Area: 82.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds